Cas no 59297-04-0 (1-Naphthalenesulfonicacid, 6-diazo-5,6-dihydro-5-oxo-, methyl ester)

• Product name: 1-Naphthalenesulfonicacid, 6-diazo-5,6-dihydro-5-oxo-, methyl ester
• CAS No: 59297-04-0
• MF: C₁₁H₈N₂O₄S
• MW: 264.25722
• CID: 376695
• PubChem ID: 101000

1-Naphthalenesulfonicacid, 6-diazo-5,6-dihydro-5-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid, 6-diazo-5,6-dihydro-5-oxo-, methyl ester
• 2-diazonio-5-methoxysulfonylnaphthalen-1-olate
• methyl 6-diazo-5,6-dihydro-5-oxonaphthalene-1-sulphonate
• 2-diazonio-5-(methoxysulfonyl)naphthalen-1-olate
• NS00034128
• EINECS 261-688-8
• 59297-04-0
• DTXSID30208017
• METHYL 6-DIAZO-5,6-DIHYDRO-5-OXONAPHTHALENE-1-SULFONATE

• Inchi： InChI=1S/C11H8N2O4S/c1-17-18(15,16)10-4-2-3-8-7(10)5-6-9(13-12)11(8)14/h2-6H,1H3
• InChI Key： LKTWGVXHYIBDGK-UHFFFAOYSA-N
• SMILES： COS(=O)(=O)C1=CC=CC2=C1C=CC(=C2[O-])[N+]#N

Computed Properties

• Exact Mass: 264.02054
• Monoisotopic Mass: 264.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 96.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates